Cas no 160314-96-5 (2-Quinoxalinecarbonitrile,3-amino-, 4-oxide)

• Product Name: 2-Quinoxalinecarbonitrile,3-amino-, 4-oxide
• CAS No: 160314-96-5
• MF: C₉H₆N₄O
• MW: 186.170140743256
• CID: 98473
• PubChem ID: 10261831
• Update Time: 2025-04-18

2-Quinoxalinecarbonitrile,3-amino-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarbonitrile,3-amino-, 4-oxide
• 3-AMINOQUINOXALINE-2-CARBONITRILE 4-OXIDE
• 4-hydroxy-3-iminoquinoxaline-2-carbonitrile
• 2-Quinoxalinecarbonitrile,3-amino-,4-oxide(9CI)
• 160314-96-5
• DTXSID90437462
• 4-Hydroxy-3-imino-3,4-dihydroquinoxaline-2-carbonitrile
• SCHEMBL14291387

• Inchi： 1S/C9H6N4O/c10-5-7-9(11)13(14)8-4-2-1-3-6(8)12-7/h1-4,11,14H
• InChI Key： MGOFMDCHTJGSMM-UHFFFAOYSA-N
• SMILES： ON1C(C(C#N)=NC2C=CC=CC1=2)=N

Computed Properties

• Exact Mass: 186.05428
• Monoisotopic Mass: 186.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• PSA: 89.64